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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-Butylbenzaldehyde, a key aromatic aldehyde, is a significant intermediate in the
synthesis of various fine chemicals, notably in the fragrance and pharmaceutical industries. Its
distinct sensory characteristics and physical properties make it a subject of interest for
researchers involved in aroma chemistry, materials science, and drug development. This
technical guide provides an in-depth overview of the appearance and odor profile of 4-tert-
butylbenzaldehyde, supported by quantitative data, detailed experimental protocols, and
visual representations of its chemical synthesis.

Physicochemical Properties

4-tert-Butylbenzaldehyde is a colorless to pale yellow liquid under standard conditions.[1][2]
Its key physical and chemical properties are summarized in the table below.
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Property Value Reference
Appearance Colorless to pale yellow liquid [1112]

Odor Strong, almond-like [2]
Molecular Formula C11H140 [1]

Molar Mass 162.23 g/mol [1]

Boiling Point 248.7 °C (at 760 mmHg) [1]

130 °C (at 25 mmHg) [3]

Density 0.97 g/mL (at 25 °C) [11[3]
Refractive Index 1.53 (at 20 °C) [3]
Solubility in Water 120 mg/L [1]

Odor Profile

The characteristic odor of 4-tert-butylbenzaldehyde is predominantly described as a strong,
almond-like scent.[2] This aroma is attributed to the presence of the benzaldehyde functional
group, with the para-substituted tert-butyl group influencing its intensity and substantivity. In the
fragrance industry, it serves as a crucial building block for the synthesis of other aroma
compounds, such as lilial and bourgeonal, through aldol condensation reactions.[1]

Experimental Protocols
Determination of Physical Properties

1. Boiling Point Determination (Micro-method)
This protocol is adapted from standard micro-boiling point determination techniques.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating mantle or oil bath, rubber band or wire for attachment.

e Procedure:
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o A small amount (approximately 0.5-1 mL) of 4-tert-butylbenzaldehyde is placed into the
small test tube.

o The capillary tube is placed inside the test tube with the open end submerged in the liquid.

o The test tube is attached to the thermometer using a rubber band or wire, ensuring the
bulb of the thermometer is level with the sample.

o The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil or silicone oil).

o The side arm of the Thiele tube is gently heated.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Heating is discontinued when a steady stream of bubbles is observed.

o The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.

o The atmospheric pressure should be recorded, and a pressure correction can be applied if
necessary.

2. Density Determination (Based on ASTM D3505)

This protocol outlines the general procedure for determining the density of liquid chemicals as
described in ASTM D3505.[1][4][5][6][7]

» Apparatus: Pycnometer (a specific gravity bottle of known volume), analytical balance,
constant-temperature water bath.

e Procedure:
o The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

o The pycnometer is filled with distilled water and placed in the constant-temperature water
bath (e.g., at 25 °C) until it reaches thermal equilibrium.
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o The volume of the pycnometer is precisely determined by weighing the water-filled
pycnometer and calculating the volume based on the density of water at that temperature.

o The pycnometer is then emptied, dried, and filled with 4-tert-butylbenzaldehyde.
o The filled pycnometer is brought to the same constant temperature in the water bath.
o The mass of the 4-tert-butylbenzaldehyde-filled pycnometer is accurately measured.

o The density is calculated by dividing the mass of the 4-tert-butylbenzaldehyde by the
volume of the pycnometer.

Sensory Analysis

Gas Chromatography-Olfactometry (GC-O)

GC-0 is a powerful technique used to identify the specific volatile compounds responsible for
the aroma of a sample.

o Apparatus: Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an
olfactory detection port (ODP), capillary column suitable for fragrance analysis (e.g., DB-5 or
equivalent), high-purity carrier gas (e.g., helium or hydrogen).

e Procedure:

o Adiluted sample of 4-tert-butylbenzaldehyde in a suitable solvent (e.g., ethanol) is
prepared.

o A small volume of the sample is injected into the GC.

o The volatile compounds are separated based on their boiling points and polarity as they
pass through the capillary column.

o The effluent from the column is split between the FID and the ODP.

o Atrained sensory panelist sniffs the effluent at the ODP and records the time, duration,
and a descriptor for each odor perceived.
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o The data from the FID (retention times and peak areas) is correlated with the sensory data
from the ODP to identify the compound responsible for each specific odor note.

o For 4-tert-butylbenzaldehyde, the primary odor event would correspond to the main peak
on the chromatogram and would be described as "almond-like."

Synthesis Pathway

4-tert-Butylbenzaldehyde can be synthesized through various methods. One common
industrial method involves the oxidation of 4-tert-butyltoluene. The following diagram illustrates
a general synthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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